6-Chlorothiazolo[4,5-b]pyridine-2-thiol
Overview
Description
6-Chlorothiazolo[4,5-b]pyridine-2-thiol is a heterocyclic organic compound that contains a thiazole ring and a pyridine ring in its structure . It is often used as a building block for constructing larger molecules due to its functional groups and synthesis versatility.
Synthesis Analysis
The synthesis of 6-Chlorothiazolo[4,5-b]pyridine-2-thiol involves the use of 2-Amino-3-bromo-5-chloropyridine as a raw material . The solid product is triturated with demineralized water and ethanol, filtered, washed with ethanol and hexane, and then dried in vacuo at 45° C .Molecular Structure Analysis
The molecular formula of 6-Chlorothiazolo[4,5-b]pyridine-2-thiol is C6H3ClN2S2, and its molecular weight is 202.68 . It has one hydrogen bond donor and three hydrogen bond acceptors .Chemical Reactions Analysis
The compound is involved in reactions that include refluxing for several hours and adjusting the reaction mixture to a specific pH . It is slightly soluble in water but soluble in various organic solvents such as ethanol, acetone, and chloroform.Physical And Chemical Properties Analysis
6-Chlorothiazolo[4,5-b]pyridine-2-thiol is a yellow solid with a melting point of 161-163°C. It has a topological polar surface area of 82.3 and a complexity of 187 .Scientific Research Applications
Antioxidant Properties
Recent studies have identified thiazolo[4,5-b]pyridine derivatives with high antioxidant properties. These compounds can neutralize free radicals and are potential candidates for treating oxidative stress-related diseases .
Antimicrobial Activity
Thiazolo[4,5-b]pyridine compounds have been developed to exhibit antimicrobial properties. They are studied for their potential use as new antimicrobial agents against resistant strains of bacteria .
Anti-inflammatory Applications
Derivatives of this compound have shown anti-inflammatory activities. They are being researched for their potential use in treating inflammation-related conditions .
Antitumor Activity
There is ongoing research into the antitumor properties of thiazolo[4,5-b]pyridine derivatives. These compounds are being evaluated for their effectiveness in cancer therapy .
Mechanism of Action
While the specific mechanism of action of 6-Chlorothiazolo[4,5-b]pyridine-2-thiol is not explicitly mentioned in the sources, it has been used as a building block for preparing various organic molecules with biological activities. It has also been used as a fluorescent probe for detecting metal ions, as a photosensitizer for photodynamic therapy, and as a ligand for preparing metal complexes.
Safety and Hazards
properties
IUPAC Name |
6-chloro-3H-[1,3]thiazolo[4,5-b]pyridine-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClN2S2/c7-3-1-4-5(8-2-3)9-6(10)11-4/h1-2H,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNODJDUJWQRQEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1SC(=S)N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClN2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10625329 | |
Record name | 6-Chloro[1,3]thiazolo[4,5-b]pyridine-2(3H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10625329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chlorothiazolo[4,5-b]pyridine-2-thiol | |
CAS RN |
488742-54-7 | |
Record name | 6-Chloro[1,3]thiazolo[4,5-b]pyridine-2(3H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10625329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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